Cas no 1704527-77-4 (N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide)

• Product Name: N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide
• CAS No: 1704527-77-4
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104174614
• CID: 6356759
• PubChem ID: 90621550
• Update Time: 2025-10-28

N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}pent-4-enamide
• AKOS025094997
• N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide
• F6446-1053
• N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]pent-4-enamide
• 1704527-77-4

• Inchi： 1S/C14H21N3OS/c1-2-3-6-13(18)16-10-12-5-4-8-17(11-12)14-15-7-9-19-14/h2,7,9,12H,1,3-6,8,10-11H2,(H,16,18)
• InChI Key： KTYZJPYWKXDSCW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(CNC(CCC=C)=O)C1

Computed Properties

• Exact Mass: 279.14053348g/mol
• Monoisotopic Mass: 279.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Additional information on N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide

Comprehensive Overview of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide (CAS No. 1704527-77-4)

N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide (CAS No. 1704527-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, a piperidine moiety, and a pent-4-enamide side chain, making it a versatile candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a scaffold for developing novel therapeutics targeting neurological and metabolic disorders.

The structural complexity of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide offers multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. Recent studies highlight its role as a potential kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. The compound's thiazole component is known for its electron-rich properties, which can enhance binding affinity to biological targets, while the piperidine ring contributes to improved pharmacokinetic profiles.

In the context of drug discovery, N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide is being explored for its ability to interact with enzymes and receptors involved in inflammation and neurodegeneration. This aligns with growing interest in neuroprotective agents and anti-inflammatory drugs, as evidenced by increasing search queries related to these topics. The compound's pent-4-enamide side chain further provides opportunities for covalent bonding strategies, a hot topic in modern proteomics and chemical biology research.

From a synthetic chemistry perspective, the preparation of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are frequently searched by chemists seeking advanced synthetic methodologies, making this compound a relevant case study for academic and industrial researchers. Its CAS No. 1704527-77-4 serves as a crucial identifier in chemical databases and patent literature, facilitating intellectual property tracking and regulatory compliance.

The commercial potential of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide is reflected in the increasing number of suppliers offering this compound for research purposes. Market analysis shows rising demand for pharmaceutical intermediates with complex heterocyclic structures, particularly those applicable to CNS drug development. This trend corresponds with search engine data indicating growing interest in blood-brain barrier permeable compounds and small molecule neurotherapeutics.

Quality control of N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide requires advanced analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These analytical methods represent frequently searched terms by quality assurance professionals in the pharmaceutical industry. The compound's stability profile and storage conditions are also critical considerations for researchers, as indicated by common queries about compound handling and storage protocols for sensitive organic molecules.

In conclusion, N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)pent-4-enamide (CAS No. 1704527-77-4) represents an important building block in modern medicinal chemistry with diverse research applications. Its structural features align with current pharmaceutical trends and address several frequently searched topics in the scientific community, including targeted drug delivery, enzyme inhibition, and structure-activity relationship studies. As research progresses, this compound is likely to remain relevant in the development of next-generation therapeutic agents.